(2,5-Dichlorophenyl) 2-oxochromene-6-sulfonate
Description
(2,5-Dichlorophenyl) 2-oxochromene-6-sulfonate, also known as DCOCs, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Anticancer Activity
2,5-Dichlorophenyl 2-oxochromene-6-sulfonate has shown promising anticancer properties. Researchers have observed its potency against cancer cells, making it a potential candidate for drug development in cancer therapy . Further investigations are needed to understand its precise mechanisms of action and potential clinical applications.
Anticonvulsant Properties
Studies have indicated that this compound possesses anticonvulsant activity. It may play a role in managing seizures and related neurological disorders. The underlying mechanisms warrant further exploration, but its potential therapeutic value is intriguing .
Antimicrobial Effects
2,5-Dichlorophenyl 2-oxochromene-6-sulfonate exhibits antimicrobial properties. It could be valuable in combating bacterial and fungal infections. Researchers have explored its efficacy against various pathogens, emphasizing its potential as an antimicrobial agent .
Anticholinesterase Activity
The compound has been investigated for its anticholinesterase effects. Cholinesterase inhibitors are crucial in treating neurodegenerative diseases like Alzheimer’s. Preliminary findings suggest that this compound may modulate cholinergic pathways, making it relevant for further study .
Antituberculosis Potential
Researchers have explored the use of 2,5-dichlorophenyl 2-oxo-2H-chromene-6-sulfonate in the fight against tuberculosis. Its inhibitory effects on Mycobacterium tuberculosis make it a candidate for novel antitubercular drugs. However, more research is needed to validate its efficacy and safety .
Antidiabetic Properties
Preliminary studies indicate that this compound may have antidiabetic activity. It could potentially impact glucose metabolism and insulin sensitivity. Further investigations are necessary to unravel its mechanisms and evaluate its therapeutic relevance in diabetes management .
properties
IUPAC Name |
(2,5-dichlorophenyl) 2-oxochromene-6-sulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8Cl2O5S/c16-10-2-4-12(17)14(8-10)22-23(19,20)11-3-5-13-9(7-11)1-6-15(18)21-13/h1-8H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAASTFSFDSYFBP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=O)O2)C=C1S(=O)(=O)OC3=C(C=CC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8Cl2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,5-Dichlorophenyl) 2-oxochromene-6-sulfonate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4-dichloro-N-{4-methoxy-8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-5-yl}quinoline-3-carboxamide](/img/structure/B3009282.png)
![4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B3009285.png)
![N-(4,7-dimethylbenzo[d]thiazol-2-yl)-5-methylisoxazole-3-carboxamide](/img/structure/B3009288.png)
![3-(4-Fluorophenyl)-1-[[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione](/img/structure/B3009299.png)
![tert-butyl N-{[1-(prop-2-yn-1-yl)pyrrolidin-2-yl]methyl}carbamate](/img/structure/B3009301.png)